Cas no 1822827-83-7 ([2,4'-bipyridin]-4-ylmethanamine)

• Product Name: [2,4'-bipyridin]-4-ylmethanamine
• CAS No: 1822827-83-7
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• MDL: MFCD28165995
• CID: 4708468
• PubChem ID: 86263252
• Update Time: 2025-06-11

[2,4'-bipyridin]-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [2,4'-bipyridin]-4-ylmethanamine
• (2-Pyridin-4-ylpyridin-4-yl)methanamine

• MDL： MFCD28165995
• Inchi： 1S/C11H11N3/c12-8-9-1-6-14-11(7-9)10-2-4-13-5-3-10/h1-7H,8,12H2
• InChI Key： PIVUSCTZMGIPKQ-UHFFFAOYSA-N
• SMILES： N1C=CC(CN)=CC=1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Topological Polar Surface Area: 51.8

Additional information on [2,4'-bipyridin]-4-ylmethanamine

Comprehensive Overview of [2,4'-bipyridin]-4-ylmethanamine (CAS No. 1822827-83-7): Properties, Applications, and Research Insights

The compound [2,4'-bipyridin]-4-ylmethanamine (CAS No. 1822827-83-7) is a specialized bipyridine derivative that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. As a nitrogen-containing heterocycle, it serves as a critical building block in pharmaceutical research, material science, and catalysis. Its molecular framework, featuring a 4-ylmethanamine substituent on a bipyridine core, enables interactions with various biological targets and metal ions, making it a valuable tool for drug discovery and coordination chemistry.

In the context of drug development, [2,4'-bipyridin]-4-ylmethanamine has been explored for its potential as a ligand in metalloenzyme inhibition or as a scaffold for small-molecule therapeutics. Researchers are particularly interested in its ability to modulate protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. The compound's amine functionality allows for further derivatization, aligning with the growing demand for structure-activity relationship (SAR) studies in modern medicinal chemistry.

From a materials science perspective, this bipyridine derivative exhibits promising properties for organic electronics and supramolecular assemblies. Its conjugated system and chelating ability make it suitable for designing luminescent materials or metal-organic frameworks (MOFs), which are currently trending in renewable energy and sensor technology applications. The compound's thermal stability and solubility profile further enhance its utility in these cutting-edge fields.

Synthetic accessibility is another advantage of [2,4'-bipyridin]-4-ylmethanamine. Recent advancements in C-H activation and cross-coupling reactions have streamlined its production, addressing the pharmaceutical industry's need for cost-effective intermediates. This aligns with the broader movement toward green chemistry and atom economy, which dominate current discussions in chemical manufacturing.

Analytical characterization of CAS No. 1822827-83-7 typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy—techniques frequently searched by quality control professionals. The compound's spectral data and chromatographic behavior are well-documented, facilitating its adoption in high-throughput screening platforms. Such detailed characterization supports its use in preclinical studies, where compound integrity is paramount.

In the realm of chemical biology, this amine-functionalized bipyridine serves as a versatile probe for studying biological systems. Its fluorescence properties (when derivatized) enable live-cell imaging applications—a technique growing in popularity due to advancements in super-resolution microscopy. This positions the compound at the intersection of chemical tools development and cell biology, two rapidly evolving disciplines.

The safety profile of [2,4'-bipyridin]-4-ylmethanamine complies with standard laboratory handling protocols, though proper personal protective equipment (PPE) is recommended—a crucial consideration given increasing focus on laboratory safety standards. Its storage conditions (typically under inert atmosphere at low temperatures) follow best practices for amine-containing compounds, ensuring long-term stability for research use.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 1822827-83-7 in targeted drug delivery systems and smart materials. Its molecular features align with emerging trends in precision medicine and stimuli-responsive materials, making it a compound of enduring interest. As research continues to uncover new facets of its reactivity and biological activity, [2,4'-bipyridin]-4-ylmethanamine will likely remain a valuable asset in both academic and industrial settings.